Cas no 341009-20-9 (5-(cyanomethyl)-2-Furancarboxylic acid)

• Product Name: 5-(cyanomethyl)-2-Furancarboxylic acid
• CAS No: 341009-20-9
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 302178
• PubChem ID: 13010382
• Update Time: 2025-04-19

5-(cyanomethyl)-2-Furancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyanomethyl)-2-Furancarboxylic acid
• 2-Furoicacid, 5-(cyanomethyl)- (5CI)
• 2-Furancarboxylic acid,5-(cyanomethyl)-
• SCHEMBL1714134
• 5-Cyanmethylfuran-2-carbonsaure
• 341009-20-9
• 5-(cyanomethyl)furan-2-carboxylic acid

• Inchi： 1S/C7H5NO3/c8-4-3-5-1-2-6(11-5)7(9)10/h1-2H,3H2,(H,9,10)
• InChI Key： RXBXNTKHMRQXBH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CC#N

Computed Properties

• Exact Mass: 151.02695
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids